3-Amino-2-methyl-N,N-dipropylbenzeneethanamine

• CAS No.: 111725-11-2
• Molecular Formula: C15H26N2
• Molecular Weight: 234.38 g/mol
• IUPAC Name: 3-[2-(dipropylamino)ethyl]-2-methylaniline
• InChI: InChI=1S/C15H26N2/c1-4-10-17(11-5-2)12-9-14-7-6-8-15(16)13(14)3/h6-8H,4-5,9-12,16H2,1-3H3
• InChI Key: DSBFKZLWNBNJHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CCC1=C(C(=CC=C1)N)C

Description

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine is a chemical compound with the molecular formula C15H26N2 and a molecular weight of 234.38 g/mol . It is also known by its synonym, 3-[2-Di-N-propylamino)ethyl]-2-methylaniline . This compound is an impurity of Ropinirole, a medication used to treat Parkinson’s disease.

Preparation Methods

The synthesis of 3-Amino-2-methyl-N,N-dipropylbenzeneethanamine involves several steps. One common method includes the alkylation of 2-methylbenzeneethanamine with propyl halides under basic conditions to introduce the dipropyl groups. The reaction typically requires a solvent such as chloroform or methanol and is conducted at a controlled temperature. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles like halides or alkoxides under appropriate conditions.

Scientific Research Applications

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine has several applications in scientific research:

Chemistry: It is used as a reference material in the synthesis of labeled compounds for nuclear magnetic resonance (NMR) studies.

Biology: The compound is utilized in metabolic research to study metabolic pathways in vivo through stable isotope labeling.

Medicine: As an impurity of Ropinirole, it is significant in the pharmaceutical industry for quality control and drug formulation studies.

Industry: It is employed in the production of various chemical intermediates and fine chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-2-methyl-N,N-dipropylbenzeneethanamine involves its interaction with specific molecular targets and pathways. As an impurity of Ropinirole, it may interact with dopamine receptors in the brain, influencing dopaminergic pathways. This interaction can modulate neurotransmitter release and receptor activity, contributing to its pharmacological effects.

Comparison with Similar Compounds

3-Amino-2-methyl-N,N-dipropylbenzeneethanamine can be compared with other similar compounds such as:

2-Methyl-N,N-dipropylbenzeneethanamine: Lacks the amino group, resulting in different reactivity and applications.

3-Amino-2-methyl-N,N-diethylbenzeneethanamine: Contains ethyl groups instead of propyl groups, affecting its chemical properties and biological activity.

3-Amino-2-methyl-N,N-dipropylbenzenepropanamine: Has a propanamine chain, altering its molecular interactions and uses.